Cas no 16745-94-1 (1-Hexene, 3,4-dimethyl-)

1-Hexene, 3,4-dimethyl- Properties

Names and Identifiers

• 1-Hexene, 3,4-dimethyl-
• 3,4-Dimethyl-1-hexene
• 3,4-dimethylhex-1-ene
• 1-Hexene,3,4-dimethyl
• 1-Hexene,4-dimethyl
• 3,4-Dimethyl-1-hexen
• 3,4-DiMethyl-1-hexene (Mixture of stereoisoMers)
• 3,4-Dimethyl-hex-1-en
• 3,4-dimethyl-hex-1-ene
• NSC102775
• dimethylhexene
• 3,4-DIMETHYL-1-HEXENE 95+%
• NSC 102775
• 16745-94-1
• OWWRMMIWAOBBFK-UHFFFAOYSA-N
• MFCD00039926
• FT-0637420
• 1-Hexene,4-dimethyl-
• D1244
• DTXSID30871260
• NSC-102775
• DB-043701
• DTXCID10818931
• 3,4-DIMETHYL-1-HEXENE
• 3,4-Dimethylhex-1-ene
• +Expand

• MDL： D155276
• InChIKey： OWWRMMIWAOBBFK-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H16/c1-5-7(3)8(4)6-2/h5,7-8H,1,6H2,2-4H3
• SMILES： C=CC(C)C(C)CC

Computed Properties

• Exact Mass: 112.12500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 112.125201
• Heavy Atom Count: 8
• Complexity: 64.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 2.85460
• PSA: 0.00000
• Refractive Index: 1.4120-1.4170
• Boiling Point: 112 °C
• Melting Point: -103.01°C (estimate)
• Flash Point: 8 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons